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Compound of Interest

Compound Name: Aeruginascin

Cat. No.: B15615734 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Aeruginascin, a tryptamine analog of psilocybin. By offering clear,

procedural guidance, we aim to be your trusted partner in laboratory safety and chemical

handling, extending value beyond the product itself.

Aeruginascin is classified as a hazardous substance and must be handled with appropriate

caution. The Safety Data Sheet (SDS) from Cayman Chemical indicates that it is harmful if

swallowed, in contact with skin, or if inhaled.[1] Therefore, strict adherence to safety protocols

is necessary to minimize exposure risk.

Quantitative Hazard and Exposure Data
To provide a clear understanding of the potential hazards associated with Aeruginascin and its

better-known analog, psilocybin, the following table summarizes key quantitative data. Due to

the limited specific toxicity data for Aeruginascin, values for psilocybin are provided as a

conservative estimate.
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Parameter Value Species Route Source

Oral LD50

(Psilocybin)
280 mg/kg Rat Oral [2][3][4]

Occupational

Exposure Limit

(OEL)

(Psilocybin)

0.05 µg/m³ Human Inhalation [5]

GHS Hazard

Statements

(Aeruginascin)

H302, H312,

H332
N/A

Oral, Dermal,

Inhalation
[1]

Note: LD50 (Lethal Dose, 50%) is the dose required to be lethal to 50% of the tested

population. The OEL is a time-weighted average concentration for a conventional 8-hour

workday and a 40-hour workweek, to which it is believed that nearly all workers may be

repeatedly exposed, day after day, without adverse effect.

Experimental Protocol: Safe Handling and Disposal
of Aeruginascin
This protocol outlines the step-by-step procedures for the safe handling and disposal of

Aeruginascin in a laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling Aeruginascin:

Gloves: Double gloving with powder-free nitrile gloves is required.[6] Nitrile gloves offer good

chemical resistance for general laboratory use. The outer glove should be removed and

disposed of immediately after handling the compound.

Eye Protection: Chemical safety goggles or a full-face shield must be worn to protect against

splashes and airborne particles.
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Lab Coat: A dedicated, long-sleeved lab coat, preferably disposable or made of a low-

permeability fabric, must be worn.[6]

Respiratory Protection: For weighing or procedures that may generate aerosols, a NIOSH-

approved N95 or higher-level respirator is required to prevent inhalation.[4]

Engineering Controls
Ventilation: All handling of solid Aeruginascin should be performed in a certified chemical

fume hood or a powder containment hood to minimize inhalation exposure.

Designated Area: Establish a designated area for handling Aeruginascin. This area should

be clearly marked and restricted to authorized personnel.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so within a chemical fume hood or a balance

enclosure to contain any airborne particles. Use anti-static weigh paper or a tared container

to minimize dispersal.

Dissolving: When preparing solutions, add the solvent to the vial containing the pre-weighed

Aeruginascin slowly to avoid splashing. Cap the vial securely and vortex or sonicate to

dissolve.

Post-Handling: After handling, decontaminate all surfaces with an appropriate cleaning agent

(e.g., 70% ethanol). Carefully doff PPE, removing the outer gloves first and disposing of

them in a designated waste container. Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Aeruginascin and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All materials that have come into contact with Aeruginascin, including

gloves, bench paper, pipette tips, and empty vials, must be considered hazardous waste.
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Deactivation: For bulk quantities of Aeruginascin waste, it should be rendered unfit for

consumption. This can be achieved by mixing it with an inert, non-palatable material such as

cat litter or activated charcoal before disposal.

Containerization: All Aeruginascin waste must be collected in a clearly labeled, sealed, and

leak-proof hazardous waste container.

Regulatory Compliance: Dispose of the hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations for

chemical waste disposal.

Visualizing the Safety Workflow
To provide a clear, at-a-glance understanding of the safety procedures, the following diagram

illustrates the logical workflow for handling Aeruginascin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

